Cas no 2228383-67-1 (6-chloro-3-(1-ethynylcyclopropyl)-1H-indole)

• Product Name: 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole
• CAS No: 2228383-67-1
• MF: C₁₃H₁₀ClN
• MW: 215.678202152252
• CID: 6149369
• PubChem ID: 165674674
• Update Time: 2025-05-20

6-chloro-3-(1-ethynylcyclopropyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole
• EN300-1992230
• 2228383-67-1

• Inchi： 1S/C13H10ClN/c1-2-13(5-6-13)11-8-15-12-7-9(14)3-4-10(11)12/h1,3-4,7-8,15H,5-6H2
• InChI Key： FYQUBEIZSURKHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C1(C#C)CC1

Computed Properties

• Exact Mass: 215.0501770g/mol
• Monoisotopic Mass: 215.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 15.8Ų

Additional information on 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole

Introduction to 6-Chloro-3-(1-Ethynylcyclopropyl)-1H-Indole (CAS No. 2228383-67-1)

6-Chloro-3-(1-ethynylcyclopropyl)-1H-indole (CAS No. 2228383-67-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the indole class, which is known for its diverse biological activities and therapeutic potential. The unique structural features of 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole, including the presence of a chloro substituent and an ethynylcyclopropyl group, make it a promising candidate for various applications in drug discovery and development.

The indole scaffold is a fundamental building block in many natural products and synthetic compounds with a wide range of biological activities. Indoles have been extensively studied for their roles in neurotransmission, enzyme inhibition, and receptor modulation. The introduction of specific functional groups, such as the chloro and ethynylcyclopropyl moieties in 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole, can significantly enhance or modify the pharmacological properties of these molecules.

Recent studies have highlighted the potential of 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis in cancer cells. These findings suggest that 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole could be a valuable lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for successful drug development. Furthermore, preclinical studies have demonstrated that 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole has low toxicity and good safety profiles, making it a promising candidate for further clinical evaluation.

The synthesis of 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route involves several key steps, including the formation of the indole core, introduction of the chloro substituent, and coupling with the ethynylcyclopropyl moiety. These synthetic methods are scalable and can be adapted for large-scale production, which is essential for pharmaceutical applications.

In conclusion, 6-chloro-3-(1-ethynylcyclopropyl)-1H-indole (CAS No. 2228383-67-1) is a promising compound with significant potential in various therapeutic areas. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.